Cas no 2138350-86-2 (Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]-)

• Product Name: Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]-
• CAS No: 2138350-86-2
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 5268686
• Update Time: 2025-06-10

Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]-

• Inchi： 1S/C11H8N2O3/c12-5-8-2-1-3-9(4-8)6-13-10(14)7-16-11(13)15/h1-4H,6-7H2
• InChI Key： CTDVEIFGZVVYBY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2C(=O)COC2=O)=C1

Additional information on Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]-

Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- (CAS No. 2138350-86-2): A Comprehensive Overview

Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]-, identified by its CAS number 2138350-86-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a benzene ring and an oxazolidinone moiety imparts distinct reactivity and functionality, enabling its application in the development of novel therapeutic agents.

The structural framework of Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- consists of a benzonitrile core substituted with a methyl group linked to a 2,4-dioxo-3-oxazolidinyl group. This arrangement creates a molecule with potential applications in drug design, particularly in the modulation of biological pathways associated with inflammation, oxidative stress, and metabolic disorders. The oxazolidinone ring is known for its ability to stabilize reactive intermediates and enhance binding affinity to biological targets, making it a crucial component in the design of small-molecule inhibitors.

In recent years, there has been growing interest in the development of heterocyclic compounds for their therapeutic potential. The oxazolidinone scaffold has been extensively studied for its role in inhibiting various enzymes and receptors involved in disease processes. Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- represents an innovative derivative that combines the pharmacophoric properties of benzonitrile with the structural advantages of oxazolidinone. This combination has led to its exploration as a lead compound in several preclinical studies aimed at identifying new treatments for chronic diseases.

One of the most compelling aspects of Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- is its versatility in synthetic chemistry. The benzonitrile moiety can undergo various transformations, including nucleophilic substitution and condensation reactions, which facilitate the introduction of additional functional groups. This flexibility allows chemists to modify the compound's structure to optimize its pharmacological activity. Furthermore, the oxazolidinone ring provides a handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

Recent studies have highlighted the potential of Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- as an anti-inflammatory agent. In preclinical models, derivatives of this compound have demonstrated inhibitory effects on key pro-inflammatory enzymes such as COX-2 and LOX. The oxazolidinone moiety has been shown to enhance binding to these enzymes by stabilizing the transition state of catalytic reactions. This mechanism suggests that Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- could be a promising candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the oxazolidinone ring through cyclization reactions and subsequent functionalization at the methyl group position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. For instance, catalytic hydrogenation techniques have been employed to introduce the benzonitrile moiety without generating unwanted byproducts.

The pharmacokinetic properties of Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- are also an area of active investigation. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various pharmaceutical dosage forms. Additionally, preliminary data suggest that it has a reasonable bioavailability profile when administered orally or intravenously. These characteristics make it a viable candidate for further development into an oral therapeutic agent.

In conclusion, Benzonitrile, 3-[(2,4-dioxo-3-oxazolidinyl)methyl]- (CAS No. 2138350-86-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications in medicinal chemistry and provide opportunities for designing novel therapeutic agents targeting various disease pathways. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.